4-benzyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-benzyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H19N3O3/c1-28-20-10-6-5-9-19(20)22-25-26-23(29-22)24-21(27)18-13-11-17(12-14-18)15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,24,26,27)
• InChI Key: BNQQPIIGXSTKCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)CC4=CC=CC=C4
• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol

Description

The compound “4-benzyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation. This method is green, rapid, mild, and highly efficient. The reaction was performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl 4 ).

Molecular Structure Analysis

The molecular structure of this compound is complex and would require advanced computational or experimental techniques to determine.

Chemical Reactions Analysis

The 4-methoxybenzyl group has been utilized as a new protecting group for the 2′-hydroxyl group of adenosine in the synthesis of oligoribonucleotides. This approach facilitated the synthesis via the phosphotriester method, showcasing the group’s utility in nucleic acid chemistry.

Physical And Chemical Properties Analysis

This compound is likely to be a white crystalline powder with a melting point of 162-164°C and a molecular weight of 287.2 g/mol.

Scientific Research Applications

Pharmaceutical Research

• The synthesis of benzamides using innovative methods is essential. One such method involves direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. .

Nucleic Acid Chemistry

• The 4-methoxybenzyl group has been employed as a protecting group for the 2’-hydroxyl group of adenosine during the synthesis of oligoribonucleotides. .

Formoterol Synthesis

• N-(5-(2-(Benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)-1-hydroxyethyl)-2-(benzyloxy)phenyl)formamide serves as an important precursor for Formoterol, a widely used pharmaceutical active compound. .

Anti-HIV Activity

• 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives have been synthesized and screened for their anti-HIV activity against HIV-1 and HIV-2 strains. .

Safety and Hazards

When handling this compound, it is advised to prevent the dispersion of dust. Wash hands and face thoroughly after handling. Use a local exhaust if dust or aerosol will be generated.

Mechanism of Action

Target of Action

Many bioactive aromatic compounds, including those containing the indole nucleus, have been found to bind with high affinity to multiple receptors . These receptors could potentially be the targets of the compound.

Mode of Action

The mode of action would depend on the specific targets of the compound. For example, indole derivatives have shown various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .